Cas no 86137-76-0 (Octadecanoic acid, 8-quinolinyl ester)

• Product Name: Octadecanoic acid, 8-quinolinyl ester
• CAS No: 86137-76-0
• MF: C₂₇H₄₁NO₂
• MW: 411.619948148727
• CID: 734021
• PubChem ID: 301748
• Update Time: 2025-04-19

Octadecanoic acid, 8-quinolinyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, 8-quinolinyl ester
• quinolin-8-yl octadecanoate
• NSC-179828
• DTXSID30306805
• 86137-76-0
• NSC179828

• Inchi： 1S/C27H41NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-22-26(29)30-25-21-17-19-24-20-18-23-28-27(24)25/h17-21,23H,2-16,22H2,1H3
• InChI Key： NSCQSJGIVYLOLP-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC2=CC=CN=C12)C(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 411.313729551g/mol
• Monoisotopic Mass: 411.313729551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 18
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.4
• Topological Polar Surface Area: 39.2Ų